Cas no 16425-99-3 (Benzene,1-(2-phenylethyl)-2-(phenylsulfonyl)-)

Benzene,1-(2-phenylethyl)-2-(phenylsulfonyl)- structure
16425-99-3 structure
Product Name:Benzene,1-(2-phenylethyl)-2-(phenylsulfonyl)-
CAS No:16425-99-3
MF:C20H18O2S
MW:322.420724391937
CID:212084
PubChem ID:269836
Update Time:2025-04-19

Benzene,1-(2-phenylethyl)-2-(phenylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzene,1-(2-phenylethyl)-2-(phenylsulfonyl)-
    • 1-(benzenesulfonyl)-2-(2-phenylethyl)benzene
    • NSC-111351
    • 16425-99-3
    • DTXSID90296773
    • 1-(2-phenylethyl)-2-(phenylsulfonyl)benzene
    • SCHEMBL22633412
    • NSC111351
    • Inchi: 1S/C20H18O2S/c21-23(22,19-12-5-2-6-13-19)20-14-8-7-11-18(20)16-15-17-9-3-1-4-10-17/h1-14H,15-16H2
    • InChI Key: KNNUDQHTGDGPLF-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1)(C1=CC=CC=C1CCC1C=CC=CC=1)(=O)=O

Computed Properties

  • Exact Mass: 322.10284
  • Monoisotopic Mass: 322.103
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 5
  • Complexity: 439
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.9
  • Topological Polar Surface Area: 42.5Ų

Experimental Properties

  • Density: 1.188
  • Boiling Point: 485.1°Cat760mmHg
  • Flash Point: 293.3°C
  • Refractive Index: 1.611
  • PSA: 34.14
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